Cas no 23462-83-1 (14beta-Gona-1,3,5,7,9-pentaene-11,17-dione, (+-)-)

• Product Name: 14beta-Gona-1,3,5,7,9-pentaene-11,17-dione, (+-)-
• CAS No: 23462-83-1
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 278562
• PubChem ID: 73759893
• Update Time: 2025-04-19

14beta-Gona-1,3,5,7,9-pentaene-11,17-dione, (+-)- Chemical and Physical Properties

Names and Identifiers

• 14b-Gona-1,3,5,7,9-pentaene-11,17-dione,(?à)- (8CI)
• 14beta-Gona-1,3,5,7,9-pentaene-11,17-dione, (+-)-
• DTXSID301241575
• 23462-83-1
• Gona-1,3,5,7,9-pentaene-11,17-dione, (13alpha)-(+/-)-

• Inchi： 1S/C17H14O2/c18-15-8-7-12-13-6-5-10-3-1-2-4-11(10)17(13)16(19)9-14(12)15/h1-6,12,14H,7-9H2/t12-,14+/m0/s1
• InChI Key： VJXQKANIWSRACG-GXTWGEPZSA-N
• SMILES： O=C1CC[C@H]2C3C=CC4C=CC=CC=4C=3C(C[C@H]21)=O

Computed Properties

• Exact Mass: 250.099379685g/mol
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 11-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 11-oxosteroids